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Compound of Interest

Compound Name: 2-(Bromomethyl)-3-fluoropyridine

Cat. No.: B055446

An In-depth Technical Guide to 2-
(Bromomethyl)-3-fluoropyridine

This technical guide provides a comprehensive overview of 2-(Bromomethyl)-3-
fluoropyridine, a key intermediate in the development of pharmaceuticals and agrochemicals.
It is intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis. This document details its chemical structure, IUPAC name,
physicochemical properties, and relevant experimental protocols.

Chemical Structure and IUPAC Name

2-(Bromomethyl)-3-fluoropyridine is a substituted pyridine derivative. The pyridine ring is
functionalized with a bromomethyl group at the 2-position and a fluorine atom at the 3-position.

IUPAC Name: 2-(Bromomethyl)-3-fluoropyridine
Chemical Structure Diagram:
Caption: Chemical structure of 2-(Bromomethyl)-3-fluoropyridine.

Physicochemical Properties

The following table summarizes the key quantitative data for 2-(Bromomethyl)-3-
fluoropyridine.
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Property Value Source
CAS Number 122307-44-2 [11[2]
Molecular Formula CeHsBrFN [1]12]
Molecular Weight 190.01 g/mol [11[2]
Boiling Point 187.8 + 25.0 °C (Predicted) [1]
Density 1.632 + 0.06 g/cm? (Predicted) [1]

N Inert atmosphere, store in
Storage Conditions [2]
freezer, under -20°C

Experimental Protocols

While a specific, detailed synthesis protocol for 2-(Bromomethyl)-3-fluoropyridine is not
readily available in the provided search results, a general methodology can be inferred from the
synthesis of related fluoropyridine compounds, such as that described in patent
CN102898358A.[3] This typically involves a multi-step process that may include bromination
and fluorination of a suitable pyridine precursor.

A plausible synthetic route, based on common organic chemistry principles and related
preparations, is outlined below. This should be considered a general guide, and specific
reaction conditions would require optimization.

Hypothetical Synthesis Workflow:

PPPPPPP <>

Click to download full resolution via product page
Caption: A generalized workflow for the synthesis of 2-(Bromomethyl)-3-fluoropyridine.

Detailed Steps of a Potential Synthesis:
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e Bromination of 3-Fluoro-2-methylpyridine:

o To a solution of 3-fluoro-2-methylpyridine in a suitable solvent (e.g., carbon tetrachloride),
N-bromosuccinimide (NBS) is added.

o Aradical initiator, such as azobisisobutyronitrile (AIBN), is introduced to the mixture.

o The reaction is heated under reflux for several hours and monitored by an appropriate
method (e.g., TLC or GC-MS) to confirm the consumption of the starting material.

e Reaction Work-up and Extraction:

[e]

Upon completion, the reaction mixture is cooled to room temperature.
o The succinimide byproduct is removed by filtration.

o The filtrate is washed sequentially with an aqueous solution of sodium thiosulfate (to
guench any remaining bromine), saturated sodium bicarbonate solution, and brine.

o The organic layer is dried over an anhydrous drying agent (e.g., sodium sulfate or
magnesium sulfate), filtered, and the solvent is removed under reduced pressure to yield
the crude product.

e Purification:

o The crude 2-(bromomethyl)-3-fluoropyridine is purified using silica gel column
chromatography, eluting with a non-polar/polar solvent system (e.g., a gradient of ethyl
acetate in hexanes) to afford the pure product.

Applications in Synthesis

2-(Bromomethyl)-3-fluoropyridine is a valuable building block in organic synthesis,
particularly for introducing the 3-fluoropyridin-2-ylmethyl moiety into larger molecules. This is
often a key step in the synthesis of biologically active compounds. The bromomethyl group is a
reactive handle that can readily participate in nucleophilic substitution reactions.

General Reaction Scheme:
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2-(Bromomethyl)-3-fluoropyridine

Nucleophile (Nu-H) Base

.

(e.g., R-OH, R-NH2, R-SH) Solvent P> Substituted Product

Click to download full resolution via product page

Caption: General nucleophilic substitution using 2-(Bromomethyl)-3-fluoropyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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